Cas no 916791-21-4 (4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide)

• Product Name: 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide
• CAS No: 916791-21-4
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 1966651
• PubChem ID: 45789054
• Update Time: 2025-10-29

4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide
• 4-Chloromethyl-N-(1H-[1,2,4]triazol-3-yl)-benzamide
• SBB076012
• AK-53129
• KB-38236
• 4-(Chloromethyl)-N-(1H-1,2,4-triazol-3-yl)benzamide
• N-(1H-1,2,4-triazol-3-yl)[4-(chloromethyl)phenyl]carboxamide
• 4-ChloroMethyl-N-(1H-[1,2,4]triazol-3-yl)-benzaMide, 98+% C10H9ClN4O, MW
• AKOS012976280
• 4-ChloroMethyl-N-(1H-[1,2,4]triazol-3-yl)-benzaMide, 98+% C10H9ClN4O, MW: 236.66
• DTXSID40671834
• DB-305863
• 916791-21-4
• AKOS015940879

• MDL： MFCD08752697
• Inchi： 1S/C10H9ClN4O/c11-5-7-1-3-8(4-2-7)9(16)14-10-12-6-13-15-10/h1-4,6H,5H2,(H2,12,13,14,15,16)
• InChI Key： HBGCXVOQOCZHLV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(NC2=NC=NN2)=O)=CC=1

Computed Properties

• Exact Mass: 236.0464886g/mol
• Monoisotopic Mass: 236.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7

Experimental Properties

• Density: 1.472

Additional information on 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide

4-(Chloromethyl)-N-(1H-1,2,4-Triazol-5-yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 916791-21-4, commonly referred to as 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide, is a chemically synthesized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzamide moiety with a chloromethyl group and a triazole ring. The benzamide core provides a stable framework, while the chloromethyl group introduces reactivity and functionality. The triazole ring, a heterocyclic structure, enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide in pharmaceutical applications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo various chemical transformations makes it an ideal building block for drug discovery. For instance, its reactivity with nucleophiles has been leveraged to create derivatives with enhanced pharmacokinetic properties.

In addition to its pharmaceutical applications, 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide has found utility in materials science. Its ability to form stable covalent bonds has made it a valuable component in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated the compound's potential in creating materials with improved mechanical strength and thermal stability.

The synthesis of 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide involves a multi-step process that combines principles of organic chemistry and catalysis. The key steps include the preparation of the benzamide derivative and subsequent functionalization with the chloromethyl group. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the final product meets stringent quality standards.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent investigations. Studies suggest that under specific conditions, 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide can undergo biodegradation without releasing harmful byproducts. This makes it a more sustainable option compared to traditional chemical intermediates.

In conclusion, 4-(chloromethyl)-N-(1H-1,2,4-triazol-5-yl)benzamide (CAS No. 916791-21-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potentials for this compound, its role in advancing technological and medical innovations is expected to grow significantly.